Cas no 923512-31-6 (3-cyclohexyl-1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one)

• Product Name: 3-cyclohexyl-1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one
• CAS No: 923512-31-6
• MF: C₂₃H₂₈FN₇O
• MW: 437.513127326965
• CID: 5499098
• PubChem ID: 16811344
• Update Time: 2025-07-16

3-cyclohexyl-1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 923512-31-6
• AKOS024472796
• F2865-0327
• 3-cyclohexyl-1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]propan-1-one
• SR-01000916937
• AB00681679-01
• SR-01000916937-1
• 3-cyclohexyl-1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one
• 3-cyclohexyl-1-{4-[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one
• 3-cyclohexyl-1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one

• Inchi： 1S/C23H28FN7O/c24-18-7-9-19(10-8-18)31-23-21(27-28-31)22(25-16-26-23)30-14-12-29(13-15-30)20(32)11-6-17-4-2-1-3-5-17/h7-10,16-17H,1-6,11-15H2
• InChI Key： JCIVGEZHGRHYSX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C(=NC=N2)N2CCN(CC2)C(CCC2CCCCC2)=O)N=N1

Computed Properties

• Exact Mass: 437.23393670g/mol
• Monoisotopic Mass: 437.23393670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80Ų

Additional information on 3-cyclohexyl-1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one

Comprehensive Analysis of 3-cyclohexyl-1-{4-[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one (CAS No. 923512-31-6): Structure, Applications, and Research Insights

The compound 3-cyclohexyl-1-{4-[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one (CAS No. 923512-31-6) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique triazolopyrimidine core, combined with a fluorophenyl moiety and piperazine linkage, makes it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in modulating cellular signaling pathways.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and cancer therapy. The 3-cyclohexyl-1-{4-[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one structure aligns with this trend, as its heterocyclic scaffold is known to interact with ATP-binding sites in kinases. This interaction is critical for disrupting aberrant signaling in diseases like autoimmune disorders and metastatic cancers, topics frequently searched in academic and medical databases.

The synthesis of CAS No. 923512-31-6 involves multi-step organic reactions, including cyclohexyl incorporation and piperazine functionalization, which are often discussed in medicinal chemistry forums. Its fluorophenyl group enhances bioavailability, a feature highly valued in drug discovery pipelines. Notably, the compound's logP and solubility profiles suggest favorable pharmacokinetics, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Beyond oncology, 3-cyclohexyl-1-{4-[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one has potential applications in neurodegenerative disease research. The triazolo[4,5-d]pyrimidine moiety is structurally analogous to purines, enabling interactions with G-protein-coupled receptors (GPCRs) implicated in Alzheimer's and Parkinson's pathologies. This connection addresses a growing public interest in neurological therapeutics, as evidenced by rising search queries on blood-brain barrier penetration and neuroprotection.

From a commercial perspective, CAS No. 923512-31-6 is cataloged by specialty chemical suppliers as a research-grade compound, often requested for high-throughput screening (HTS) campaigns. Its structure-activity relationship (SAR) data is meticulously documented, catering to computational chemists leveraging AI-driven drug design tools—a trending intersection of cheminformatics and machine learning.

Environmental and safety profiles of 3-cyclohexyl-1-{4-[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one are also under scrutiny, reflecting broader societal concerns about green chemistry. Researchers emphasize sustainable synthesis routes and biodegradability, aligning with ESG (Environmental, Social, Governance) metrics in pharmaceutical development.

In summary, CAS No. 923512-31-6 exemplifies the convergence of structural ingenuity and therapeutic potential. Its relevance to personalized medicine, kinase inhibition, and neurological research ensures its prominence in both academic literature and industry pipelines, answering pressing questions in modern biomedical science.